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Compound of Interest

Compound Name: AQ-RA 721
CAS No.: 139051-89-1
Cat. No.: B1665153
Get Quote
. J

For researchers and drug development professionals, the proper handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of AQ-
RA 741, a selective muscarinic M2 receptor antagonist. Adherence to these guidelines is
critical for minimizing risks and maintaining a safe research environment.

Chemical Identification and Properties

AQ-RA 741 is a high-affinity, selective muscarinic M2 receptor antagonist used in
pharmacological research.[1][2][3] Its proper identification is the first step in ensuring safe
handling and disposal.
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Identifier

Value

Chemical Name

11-[[4-[4-(Diethylamino)butyl]-1-
piperidinyl]acetyl]-5,11-dihydro-6H-pyrido[2,3-b]
[1][4]benzodiazepin-6-one[2][3]

Molecular Formula

C27H37N502[2][3]

Molecular Weight

463.62 g/mol [2][3]

CAS Number

123548-16-3[2][3]

Solubility Data

Proper dissolution is often a necessary step in the disposal of chemical compounds. The

following table summarizes the solubility of AQ-RA 741 in various solvents.

Solvent Maximum Concentration
1 eq. HCI 100 mM[2][3]
DMSO 100 mM[2][3]
Ethanol 100 mM[2][3]

Experimental Protocols: Disposal Procedure

The following protocol outlines the recommended steps for the proper disposal of AQ-RA 741.

This procedure should be carried out in a designated and well-ventilated area, and personnel

must wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Step 1: Waste Identification and Segregation

« |dentify all waste streams containing AQ-RA 741, including pure compound, solutions, and

contaminated labware (e.g., pipette tips, vials).

e Segregate AQ-RA 741 waste from other chemical waste to prevent unintended reactions.
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Step 2: Preparation for Disposal

o For solutions, if permissible by local regulations and institutional guidelines, consider dilution
with a large volume of a suitable solvent.

¢ Solid AQ-RA 741 should be securely packaged in a labeled, sealed container.
Step 3: Waste Collection and Storage

o Place all AQ-RA 741 waste in a clearly labeled, leak-proof hazardous waste container. The
label should include the chemical name, concentration (if applicable), and hazard symbols.

o Store the waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials.

Step 4: Final Disposal

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

e Do not dispose of AQ-RA 741 down the drain or in regular trash.

Logical Workflow for AQ-RA 741 Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of AQ-RA 741.
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AQ-RA 741 Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cardioselectivity of AQ-RA 741, a novel tricyclic antimuscarinic drug - PubMed
[pubmed.ncbi.nim.nih.gov]

2. AQ-RA 741 | M2 Receptors | Tocris Bioscience [tocris.com]

3. rndsystems.com [rndsystems.com]

4. apexbt.com [apexbt.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of AQ-RA 741: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665153/docs#navigating-the-safe-disposal-of-aq-ra-
741-a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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